Cas no 2680853-20-5 (benzyl N-({3-hydroxybicyclo3.2.1octan-3-yl}methyl)carbamate)

• Product Name: benzyl N-({3-hydroxybicyclo3.2.1octan-3-yl}methyl)carbamate
• CAS No: 2680853-20-5
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5635514
• PubChem ID: 165920947
• Update Time: 2025-05-19

benzyl N-({3-hydroxybicyclo3.2.1octan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288012
• 2680853-20-5
• benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate
• benzyl N-({3-hydroxybicyclo3.2.1octan-3-yl}methyl)carbamate

• Inchi： 1S/C17H23NO3/c19-16(21-11-13-4-2-1-3-5-13)18-12-17(20)9-14-6-7-15(8-14)10-17/h1-5,14-15,20H,6-12H2,(H,18,19)
• InChI Key： SKTBMDRZBPLKMJ-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OCC2C=CC=CC=2)CC2CCC(C1)C2

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-({3-hydroxybicyclo3.2.1octan-3-yl}methyl)carbamate

Benzyl N-({3-Hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate: A Comprehensive Overview

Benzyl N-({3-Hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate (CAS No: 2680853-20-5) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclic structure, which contributes to its intriguing chemical properties and potential applications in drug development and advanced materials.

The molecular structure of benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate is defined by a bicyclo[3.2.1]octane framework, a hydroxyl group at the 3-position, and a benzyl carbamate substituent. This combination of structural features makes it a versatile compound with potential for bioactivity modulation and material synthesis.

Recent studies have highlighted the importance of bicyclic compounds like benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate in drug discovery efforts. The bicyclo[3.2.1]octane system is known for its rigidity and ability to form stable interactions with biological targets, making it an attractive scaffold for designing bioactive molecules.

One of the most promising applications of benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate lies in its potential as a precursor for more complex molecules with therapeutic properties. Researchers have explored its role in the synthesis of bioactive agents targeting various disease states, including cancer, inflammation, and neurodegenerative disorders.

The hydroxyl group present in benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate plays a critical role in its chemical reactivity and biological activity. This functional group enables the compound to participate in hydrogen bonding, which is essential for stabilizing interactions within biological systems.

In terms of synthesis, benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and functionalization of the molecule, which are crucial for optimizing its properties.

The carbamate group in benzyl N-({3-hydroxybicyclo[3.2.1]octan-3-yl}methyl)carbamate adds another layer of functionality to the molecule, making it suitable for applications in polymer chemistry and drug delivery systems.

From an environmental standpoint, benzyl N-{(hydroxybicyclo[...])methyl}carbamate exhibits favorable biodegradation properties under certain conditions, making it a sustainable choice for industrial applications.

In conclusion, benzyl N-{(hydroxybicyclo[...])methyl}carbamate (CAS No: 2680853-20–5) is a multifaceted compound with significant potential across various scientific domains.